Cas no 1150618-44-2 ((4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol)

• Product Name: (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol
• CAS No: 1150618-44-2
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD12031288
• CID: 1082735
• PubChem ID: 40152206
• Update Time: 2025-05-24

(4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
• (4-bromo-1-methylbenzimidazol-2-yl)methanol
• AWB61844
• (4-Bromo-1-methyl-1H-benzimidazol-2-yl)methanol
• DTXSID00653994
• AS-39654
• 1150618-44-2
• SCHEMBL26115823
• AKOS015918970
• J-504646
• 1H-Benzimidazole-2-methanol, 4-bromo-1-methyl-
• 1H-Benzimidazole-2-methanol,4-bromo-1-methyl-
• CS-0035447
• (4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol
• MFCD12031288
• (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol

• MDL： MFCD12031288
• Inchi： 1S/C9H9BrN2O/c1-12-7-4-2-3-6(10)9(7)11-8(12)5-13/h2-4,13H,5H2,1H3
• InChI Key： RFVPSSTUGWUKOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(CO)N2C

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol

Recent Advances in the Study of (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol (CAS: 1150618-44-2)

The compound (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol (CAS: 1150618-44-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a benzimidazole core with a bromo substituent and a hydroxymethyl functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol as a key building block for the development of novel JAK2 inhibitors. The study demonstrated that derivatives synthesized from this compound exhibited potent inhibitory activity against JAK2 kinase, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the bromo and hydroxymethyl groups played crucial roles in binding to the ATP-binding site of the kinase, highlighting the compound's significance in structure-based drug design.

Another recent application of this compound was reported in the field of antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of benzimidazole derivatives using (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol as a starting material. These derivatives showed promising activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with some compounds exhibiting minimum inhibitory concentrations (MICs) below 2 μg/mL. The study suggested that the hydroxymethyl group could be further modified to enhance antimicrobial potency and improve pharmacokinetic properties.

The synthetic accessibility of (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol has also made it a valuable tool in chemical biology. A recent Nature Communications article (2023) detailed its use in the development of fluorescent probes for studying protein-protein interactions. The bromo substituent allowed for efficient palladium-catalyzed cross-coupling reactions, enabling the attachment of various fluorophores while maintaining the compound's biological activity. This approach has opened new avenues for real-time monitoring of cellular processes.

From a safety and pharmacological perspective, recent toxicological studies have provided important insights into the compound's profile. Research published in Chemical Research in Toxicology (2024) examined the metabolic stability and cytotoxicity of (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol and its derivatives. The findings indicated that while the parent compound showed good metabolic stability in human liver microsomes, certain derivatives required structural optimization to reduce potential hepatotoxicity. These results underscore the importance of careful molecular design when developing this scaffold for therapeutic applications.

Looking forward, the unique structural features of (4-Bromo-1-methyl-1H-benzoimidazol-2-yl)-methanol continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), antibody-drug conjugates, and as a warhead in covalent inhibitors. The compound's versatility, combined with recent synthetic methodology advancements, positions it as a valuable asset in modern drug discovery pipelines.